4-(TERT-BUTOXY)PYRIDINE

• CAS: 53700-57-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Basicity and pKa of 4-tert-butoxypyridine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the basicity and predicted pKa of 4-tert-butoxypyridine, a heterocyclic compound of interest in medicinal chemistry and materials science. We delve into the fundamental electronic principles governing pyridine basicity and offer a detailed examination of the unique influence of the 4-tert-butoxy substituent. Through a comparative analysis with related pyridine derivatives, we establish a well-reasoned estimate for the pKa of the title compound. Furthermore, this guide furnishes detailed, field-proven experimental protocols for both the chemical synthesis of 4-tert-butoxypyridine and the precise determination of its pKa value via potentiometric titration and UV-Vis spectrophotometry. This document is intended to serve as a practical and authoritative resource for scientists engaged in the design and characterization of novel pyridine-based molecules.

Introduction: The Electronic Landscape of Pyridine Basicity

Pyridine, with a pKa of approximately 5.2 for its conjugate acid, is a moderately basic heterocycle. Its basicity arises from the lone pair of electrons on the nitrogen atom, which resides in an sp² hybrid orbital in the plane of the aromatic ring.[1] Unlike the nitrogen lone pair in pyrrole, this electron pair does not participate in the aromatic π-system, rendering it available for protonation.[2]

The basicity of the pyridine nucleus is highly sensitive to the electronic nature of its substituents. The position of these substituents dictates the mechanisms through which they influence the electron density at the ring nitrogen.

• Inductive Effects (-I/+I): Electronegative substituents withdraw electron density through the sigma bonds, decreasing basicity (-I effect), while alkyl groups donate electron density, increasing basicity (+I effect).[3]

• Mesomeric (Resonance) Effects (-M/+M): Substituents with lone pairs (e.g., -OR, -NR₂) or π-bonds (e.g., -NO₂, -CN) can donate or withdraw electron density, respectively, through the π-system. These effects are most pronounced for substituents at the 2- and 4-positions, where resonance structures can directly delocalize charge onto or away from the nitrogen atom.[1][2]

For a 4-substituted pyridine, the substituent's electronic influence is maximized, directly impacting the availability of the nitrogen lone pair for protonation. Electron-donating groups (EDGs) at this position significantly enhance basicity, while electron-withdrawing groups (EWGs) have the opposite effect.

Analysis of the 4-tert-butoxy Substituent

The 4-tert-butoxypyridine molecule presents a fascinating case where both inductive and powerful mesomeric effects are at play, alongside potential steric considerations.

Electronic Effects: A Duality of Influence

The tert-butoxy group (-OC(CH₃)₃) influences the pyridine ring's electron density through two primary mechanisms:

• Mesomeric Effect (+M): The oxygen atom, directly attached to the aromatic ring, possesses lone pairs of electrons that can be delocalized into the pyridine π-system. This resonance donation is a powerful electron-donating effect (+M effect). When the tert-butoxy group is at the 4-position, a key resonance contributor places a negative charge directly on the ring nitrogen, significantly increasing its electron density and making it more attractive to a proton. This effect is the dominant factor in determining the compound's enhanced basicity.[1]

• Inductive Effect (-I): Oxygen is a highly electronegative atom, and it withdraws electron density from the ring through the C-O sigma bond. This -I effect deactivates the ring and reduces the nitrogen's basicity. However, for alkoxy substituents, the +M effect far outweighs the -I effect, leading to a net increase in basicity.[3]

Steric Effects

The tert-butyl moiety is sterically bulky. However, its placement at the 4-position means it is remote from the nitrogen atom's lone pair. Consequently, it does not sterically hinder the approach of a proton. This is in stark contrast to bulky substituents at the 2- or 6-positions, which can create significant steric strain upon protonation and dramatically decrease basicity.[1] Therefore, the steric bulk of the tert-butoxy group at the 4-position has a negligible impact on the compound's basicity.

Comparative pKa Analysis and Estimation

Compound	Structure	Substituent at C4	Electronic Effects	pKa (Conjugate Acid)	Reference
Pyridine	C₅H₅N	-H	(Baseline)	5.25	[1]
4-tert-butylpyridine	C₉H₁₃N	-C(CH₃)₃	+I (Donating)	5.99	[4][5]
4-methoxypyridine	C₆H₇NO	-OCH₃	+M >> -I (Strongly Donating)	~6.58	[6][7]
4-tert-butoxypyridine	C₉H₁₃NO	-OC(CH₃)₃	+M >> -I (Strongly Donating)	~6.6 (Estimated)	N/A

Analysis:

• 4-tert-butylpyridine (pKa ≈ 5.99): The tert-butyl group is a pure inductive (+I) donor. It increases the basicity relative to pyridine by pushing electron density through the sigma framework.[4]

• 4-methoxypyridine (pKa ≈ 6.58): The methoxy group is a powerful +M donor. The significant jump in pKa from 5.99 to 6.58 highlights the superior ability of resonance to increase electron density on the nitrogen compared to induction alone.[1][6][7]

• 4-tert-butoxypyridine (Estimated pKa ≈ 6.6): The electronic nature of the oxygen in the tert-butoxy group is nearly identical to that in the methoxy group. Both are strong +M donors. The primary difference is the replacement of methyl hydrogens with methyl groups, which has a negligible electronic effect on the oxygen's ability to donate its lone pair. Therefore, the pKa of 4-tert-butoxypyridine is predicted to be very close to that of 4-methoxypyridine.

Experimental Protocols

To validate the estimated pKa and provide a practical guide for researchers, we present robust protocols for the synthesis and pKa determination of 4-tert-butoxypyridine.

Proposed Synthesis of 4-tert-butoxypyridine

This synthesis proceeds via a nucleophilic aromatic substitution (SₙAr) reaction, a standard method for preparing 4-alkoxypyridines.

Reaction: 4-chloropyridine + Potassium tert-butoxide → 4-tert-butoxypyridine + Potassium chloride

Materials:

• 4-chloropyridine hydrochloride

• Potassium tert-butoxide (KOtBu)

• Sodium hydroxide (NaOH)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane/Ethyl acetate solvent system

Procedure:

• Free-Basing: Dissolve 4-chloropyridine hydrochloride (1.0 eq) in water and cool in an ice bath. Add a 2M NaOH solution dropwise until the pH is >10. Extract the aqueous layer three times with diethyl ether. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base of 4-chloropyridine as an oil.

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer, under an inert nitrogen or argon atmosphere, add potassium tert-butoxide (1.2 eq).

• Reagent Addition: Add anhydrous THF to dissolve the KOtBu. To this stirring suspension, add a solution of 4-chloropyridine (1.0 eq) in anhydrous THF dropwise over 15 minutes.

• Reaction Conditions: Heat the reaction mixture to reflux (approx. 66 °C) and maintain for 12-18 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude oil by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 4-tert-butoxypyridine.

pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values.[8][9] The procedure involves titrating the compound of interest with a strong acid and monitoring the pH change.

Materials:

• 4-tert-butoxypyridine (high purity)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Potassium chloride (KCl) for ionic strength adjustment

• Deionized, carbonate-free water

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• 50 mL burette

Procedure:

• Sample Preparation: Accurately weigh a sample of 4-tert-butoxypyridine to prepare a solution of known concentration (e.g., 20 mL of a 1 mM solution) in deionized water. Add KCl to maintain a constant ionic strength (e.g., 0.15 M).[10]

• Initial Acidification: Place the solution in a jacketed beaker on a magnetic stirrer to maintain a constant temperature (e.g., 25 °C). Immerse the calibrated pH electrode. Add 0.1 M HCl to the solution until the pH is acidic (e.g., pH 2.0), ensuring all the pyridine is in its protonated (conjugate acid) form.[10]

• Titration: Begin titrating the solution by adding small, precise increments (e.g., 0.1 mL) of the standardized 0.1 M NaOH solution from the burette.

• Data Collection: After each addition of NaOH, allow the pH reading to stabilize and record the pH and the total volume of titrant added. Continue the titration well past the equivalence point (indicated by a sharp increase in pH) to a basic pH (e.g., pH 12).

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point volume (V_eq).

  • The half-equivalence point is V_eq / 2.

  • The pKa is equal to the pH of the solution at the half-equivalence point.[8]

Alternative pKa Determination by UV-Vis Spectrophotometry

This method is ideal for small sample quantities or compounds with low water solubility, provided the compound has a chromophore near the basic center.[11]

Procedure:

• Buffer Preparation: Prepare a series of buffer solutions with known, stable pH values spanning the expected pKa range (e.g., from pH 5.5 to 7.5 in 0.2 pH unit increments).

• Sample Preparation: Prepare a stock solution of 4-tert-butoxypyridine in a suitable solvent (e.g., DMSO). Add a small, constant aliquot of the stock solution to a constant volume of each buffer solution in separate quartz cuvettes.[11]

• Spectral Acquisition: Record the UV-Vis absorption spectrum for each buffered solution over a relevant wavelength range (e.g., 220-350 nm). Also record spectra at very low (~pH 2) and very high (~pH 9) pH to obtain the spectra of the fully protonated (BH⁺) and neutral (B) forms, respectively.

• Data Analysis:

  • Identify a wavelength (λ) where the absorbance difference between the protonated and neutral forms is maximal.

  • Plot the absorbance at this wavelength against the pH of the buffer solutions. This will generate a sigmoidal curve.

  • The pKa is the pH value at the inflection point of this curve, which corresponds to the midpoint of the absorbance change.[12]

Conclusion

4-tert-butoxypyridine is a significantly stronger base than unsubstituted pyridine, with an estimated pKa of approximately 6.6. This enhanced basicity is overwhelmingly attributed to the powerful electron-donating mesomeric (+M) effect of the 4-alkoxy substituent, which increases the electron density on the ring nitrogen and facilitates protonation. The steric bulk of the tert-butyl group is positioned remotely and does not impede this process. The provided synthetic and analytical protocols offer a robust framework for the practical application and experimental validation of these principles in a research setting, enabling scientists to confidently utilize and characterize this and related pyridine derivatives in drug discovery and materials science endeavors.

References

• LookChem. (n.d.). 4-Methoxypyridine. Retrieved from [Link]

• Gomez, B., et al. (2016). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Scientific Research Publishing. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Scribd. (n.d.). Effect of Substituents On Basicity of Pyridine. Retrieved from [Link]

• Shimizu, H., Holder, J. C., & Stoltz, B. M. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry, 9, 1637–1642. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Studylib. (n.d.). pKa Values Table: Inorganic & Organic Acids. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4-Methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• De Leger, A., et al. (2015). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

• PubChem. (n.d.). 4-tert-Butylpyridine. National Center for Biotechnology Information. Retrieved from [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• PubMed. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry. Retrieved from [Link]

• Barbault, F., et al. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. Molecules, 17(10), 11555-11569. Retrieved from [Link]

• StuDocu. (n.d.). pKa of a dye: UV-VIS Spectroscopy. Retrieved from [Link]

• Supporting Information. (n.d.). Synthesis of aminomethylated 4-fluoropiperidines and 3- fluoropyrrolidines. Retrieved from [Link]

• University of California, Irvine. (n.d.). UV-Vis Spectrometry, pKa of a dye. Retrieved from [Link]

• TSI Journals. (2011). A new developed potentiometric method for the determination of pKa values. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. RSC Advances, 10(12), 7055-7063. Retrieved from [Link]

• Jankowiak, A., & Kaszynski, P. (2009). 4-Substituted 1-acyloxypyridine-2(1H)-thiones: experimental and computational studies of the substituent effect on electronic absorption spectra. The Journal of Organic Chemistry, 74(19), 7441–7448. Retrieved from [Link]

• Chemistry LibreTexts. (2019). Relative Basicity of Amines and Other Compounds. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Basicity of substituted pyridines. Retrieved from [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. ACS Organic Division. Retrieved from [Link]

• Williams, R. (n.d.). pKa Data Compilation. Retrieved from [Link]

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An In-depth Technical Guide to 4-(1,1-dimethylethoxy)pyridine

Introduction: Clarifying a Key Chemical Intermediate

In the vast landscape of heterocyclic chemistry, pyridine scaffolds are fundamental building blocks for pharmaceuticals, agrochemicals, and materials science. This guide provides a detailed technical overview of 4-(1,1-dimethylethoxy)pyridine, a member of the 4-alkoxypyridine family. It is crucial to distinguish this compound from its commonly confused isomer, 4-tert-butylpyridine. While both share the same molecular formula C₉H₁₃NO, their structural and chemical properties differ significantly due to the placement of the oxygen atom. 4-(1,1-dimethylethoxy)pyridine features a tert-butoxy group ether-linked to the pyridine ring, whereas 4-tert-butylpyridine has a carbon-carbon bond between the tert-butyl group and the ring. This guide will focus exclusively on the ether-linked isomer, 4-(1,1-dimethylethoxy)pyridine.

Nomenclature and Identification

Correctly identifying a chemical compound is paramount for research and development. The nomenclature for 4-(1,1-dimethylethoxy)pyridine is straightforward, with several synonyms used in literature and commercial listings.

Identifier	Value
Systematic IUPAC Name	4-(1,1-dimethylethoxy)pyridine
Common Name	4-tert-butoxypyridine
CAS Number	53700-57-5
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Synonyms	4-t-Butoxypyridine, Pyridine, 4-(1,1-dimethylethoxy)-

Synthesis of 4-(1,1-dimethylethoxy)pyridine: A Practical Approach

The synthesis of 4-alkoxypyridines, including the tert-butoxy derivative, is well-documented. A common and effective method involves the nucleophilic substitution of a suitable leaving group on the pyridine ring with an alkoxide. The following protocol is adapted from a general procedure for the synthesis of 4-alkoxypyridines.[1]

Reaction Principle

The synthesis proceeds via a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nature of the pyridine nitrogen atom activates the C4 position towards nucleophilic attack. 4-Chloropyridine hydrochloride serves as a readily available starting material. The strong base, sodium hydroxide, in a polar aprotic solvent like DMSO, deprotonates the tert-butanol to form the tert-butoxide nucleophile, which then displaces the chloride ion on the pyridine ring.

Experimental Protocol: Synthesis of 4-(1,1-dimethylethoxy)pyridine

• Preparation: A 100 mL round-bottom flask is thoroughly dried and flushed with an inert gas, such as argon or nitrogen.

• Reagent Addition: Finely powdered sodium hydroxide (2.00 g, 50.0 mmol) is added to the flask, followed by tert-butanol (0.74 g, 10.0 mmol) and reagent-grade dimethyl sulfoxide (DMSO, 12 mL).

• Reaction Initiation: The mixture is heated to 80°C with stirring under an inert atmosphere. 4-Chloropyridine hydrochloride (1.50 g, 10.0 mmol) is then added, and the flask is rinsed with an additional portion of DMSO (8 mL) to ensure complete transfer.

• Driving the Reaction to Completion: After approximately 30 minutes, an additional portion of 4-chloropyridine hydrochloride (0.30 g, 2.0 mmol) can be added to consume any remaining alkoxide and maximize yield.

• Reaction Monitoring and Work-up: The reaction is stirred overnight at 80°C. Progress can be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and poured into water.

• Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent, such as diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can then be purified by vacuum distillation or column chromatography to yield pure 4-(1,1-dimethylethoxy)pyridine.

Caption: Synthetic workflow for 4-(1,1-dimethylethoxy)pyridine.

Applications in Research and Development

While specific applications for 4-(1,1-dimethylethoxy)pyridine are not as extensively documented as for other pyridine derivatives, the broader class of 4-alkoxypyridines are of growing interest as intermediates in several fields.[1]

• Pharmaceutical and Medicinal Chemistry: The pyridine ring is a privileged scaffold in drug discovery. Alkoxy substituents can be used to modulate the lipophilicity, metabolic stability, and receptor-binding properties of a molecule. Therefore, 4-(1,1-dimethylethoxy)pyridine can serve as a valuable building block for the synthesis of novel bioactive compounds.[2] The tert-butoxy group, in particular, is often used as a protecting group in multi-step syntheses due to its stability and selective removal under acidic conditions.[2]

• Materials Science: 4-Alkoxypyridines are utilized as precursors for soft materials, including liquid crystals and materials for molecular electronics.[1] The introduction of an alkoxy chain on the pyridine ring can influence the self-assembly and electronic properties of these materials.

• Organometallic Chemistry: The nitrogen atom in 4-alkoxypyridines can act as a ligand to coordinate with metal centers, forming organometallic complexes.[1] These complexes can have applications in catalysis and materials science.

Reactivity and Chemical Properties

The chemical reactivity of 4-(1,1-dimethylethoxy)pyridine is dictated by the interplay between the electron-rich ether oxygen and the electron-deficient pyridine ring.

• Basicity: The lone pair of electrons on the pyridine nitrogen atom imparts basic properties, allowing it to react with acids to form pyridinium salts.

• Nucleophilicity of the Ring: The alkoxy group is an activating group, increasing the electron density of the pyridine ring and making it more susceptible to electrophilic aromatic substitution compared to unsubstituted pyridine.

• Cleavage of the Ether Bond: The tert-butyl ether linkage can be cleaved under strong acidic conditions, which is a common deprotection strategy in organic synthesis, yielding 4-hydroxypyridine.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong acids and oxidizing agents.

• Toxicity: The toxicological properties have not been thoroughly investigated. Assume the compound is potentially harmful if ingested, inhaled, or absorbed through the skin.

Disclaimer: This safety information is based on general principles for related chemical classes. It is imperative to obtain and consult a specific Safety Data Sheet (SDS) from the supplier before any handling or use of 4-(1,1-dimethylethoxy)pyridine.

Conclusion

4-(1,1-dimethylethoxy)pyridine is a valuable, though less common, member of the 4-alkoxypyridine family. Its synthesis is achievable through standard organic chemistry methodologies, and it holds potential as a versatile intermediate in drug discovery, materials science, and organometallic chemistry. As research into novel functional molecules continues, the utility of such building blocks is likely to expand. Researchers and drug development professionals are encouraged to consider the potential of this and other substituted pyridines in their synthetic strategies.

References

• Hajhussein, A. N., et al. (2018). Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Arkivoc, 2018(7), 1-18. Available at: [Link]

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Protocols & Analytical Methods

4-tert-butoxypyridine as an intermediate in medicinal chemistry

Topic: Strategic Deployment of 4-tert-Butoxypyridine in Medicinal Chemistry Content Type: Advanced Application Note & Protocol Guide Audience: Senior Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: The "Solubility Switch" Strategy

In medicinal chemistry, the 4-pyridone motif is a privileged scaffold, appearing in numerous kinase inhibitors, GPCR ligands, and epigenetic modulators. However, 4-pyridones present significant synthetic challenges: they are often highly polar, sparingly soluble in organic solvents, and prone to complex tautomeric equilibria that complicate purification and characterization.

4-tert-Butoxypyridine (4-tBuO-Py) serves as a critical "masked" intermediate. By capping the oxygen with a bulky, acid-labile tert-butyl group, the chemist effectively converts a polar hydrogen-bond donor/acceptor system into a lipophilic, organic-soluble pyridine. This "Solubility Switch" enables complex downstream functionalization (e.g., lithiation, cross-coupling) in non-polar media before a quantitative, late-stage deprotection reveals the bioactive pyridone core.

Part 1: Strategic Utility & Mechanism

The utility of 4-tBuO-Py rests on three pillars:

• Lipophilicity: It allows the use of standard organometallic solvents (THF, Toluene) for reactions that would fail with the insoluble 4-pyridone.

• Regiocontrol: The bulky tert-butoxy group blocks the C4 position and exerts a weak directing effect, while the pyridine nitrogen remains the dominant director for ortho-lithiation (C2), enabling precise functionalization.

• Orthogonality: The tert-butyl ether is stable to basic, nucleophilic, and reductive conditions but cleaves cleanly under acidic conditions (TFA or HCl), making it orthogonal to base-labile protecting groups (e.g., esters, Fmoc).

Visualizing the Workflow

Caption: The "Solubility Switch" workflow transforms a reactive precursor into a stable, lipophilic intermediate for functionalization, followed by late-stage revelation of the polar core.

Part 2: Synthesis Protocol (The "Make")

Objective: Synthesis of 4-tert-butoxypyridine from 4-chloropyridine hydrochloride. Scale: 10–50 mmol (Lab Scale)

Reagents & Materials

• Substrate: 4-Chloropyridine hydrochloride (Hygroscopic; store in desiccator).

• Reagent: Potassium tert-butoxide (KOtBu) (1.0 M in THF or solid).

• Solvent: Anhydrous THF or tert-Butanol/DMF mixture.

• Safety: 4-Chloropyridine is a skin irritant and potential vesicant. Handle in a fume hood.

Step-by-Step Protocol

• Free Base Generation (Optional but Recommended):

  • Dissolve 4-chloropyridine HCl (1.0 equiv) in a minimum amount of water.

  • Neutralize with saturated NaHCO₃ or 1M NaOH at 0°C until pH ~9–10.

  • Extract immediately with Et₂O or DCM (3x). Dry organics over MgSO₄ and concentrate in vacuo (keep bath <30°C; the free base is volatile and unstable).

  • Note: If skipping this, use >2.2 equiv of KOtBu in the next step to neutralize the HCl salt in situ.

• Nucleophilic Substitution:

  • Charge a flame-dried RBF with KOtBu (1.2 equiv if using free base; 2.5 equiv if using HCl salt) and anhydrous THF (0.5 M concentration relative to substrate).

  • Cool to 0°C under Nitrogen/Argon.

  • Add 4-chloropyridine (dissolved in minimal THF) dropwise over 15 minutes.

  • Allow to warm to Room Temperature (RT) and then heat to reflux (66°C) for 4–6 hours.

  • Monitoring: Check TLC (System: 20% EtOAc/Hexanes). The starting material (Rf ~0.[1]3) should disappear; product (Rf ~0.6) will appear.

• Workup & Purification:

  • Cool to RT. Quench with saturated NH₄Cl solution.

  • Extract with Et₂O (3x). Avoid DCM if possible to prevent emulsion formation with tert-butanol byproducts.

  • Wash combined organics with water (2x) and brine (1x).

  • Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash Column Chromatography (SiO₂). Elute with 0–20% EtOAc in Hexanes.

  • Yield Expectation: 75–85% as a colorless to pale yellow oil.

Data Verification (Self-Validating):

• ¹H NMR (CDCl₃): Look for the characteristic tert-butyl singlet at ~1.45 ppm (9H) and the downfield pyridine protons (AA'BB' system) at ~6.7 ppm (2H) and ~8.4 ppm (2H).

Part 3: Downstream Functionalization (The "Use")

The primary value of this intermediate is its ability to undergo Directed Ortho-Lithiation (DoM) .

Protocol A: C2-Selective Lithiation

The pyridine nitrogen is the dominant directing group (DG), directing lithiation to the C2 position. The bulky C4-OtBu group prevents nucleophilic attack at C4 and sterically discourages lithiation at C3.

Reagents:

• Base: Lithium Diisopropylamide (LDA) (Freshly prepared or commercial).

• Solvent: Anhydrous THF.

• Electrophile: DMF (for aldehydes), I₂ (for iodides), or alkyl halides.

Procedure:

• Setup: Flame-dry a flask under Argon. Add 4-tert-butoxypyridine (1.0 equiv) and THF (0.2 M).

• Lithiation: Cool to -78°C (Dry ice/Acetone). This temperature is critical to prevent the "Base-Catalyzed Halogen Dance" (if halogens are present) or fragmentation.

• Addition: Add LDA (1.1 equiv) dropwise via syringe pump over 20 mins. The solution often turns yellow/orange.

• Incubation: Stir at -78°C for 45–60 minutes.

• Quench: Add the Electrophile (1.2–1.5 equiv) neat or in THF.

• Warm-up: Allow to warm to RT slowly over 2 hours.

• Workup: Standard aqueous extraction.

Protocol B: Acidic Deprotection to 4-Pyridone

Once the complex scaffold is built, the "mask" is removed.

Conditions:

• Method 1 (Mild): TFA/DCM (1:1) at RT for 2 hours.

• Method 2 (Rigorous): 4M HCl in Dioxane at 60°C for 1 hour.

• Isolation: Concentrate in vacuo. The product will be the pyridone salt. Neutralize with weak base (NaHCO₃) to precipitate the free pyridone (often a solid).

Part 4: Comparative Data & Troubleshooting

Solvent Compatibility Table

Solvent	4-Pyridone (Unmasked)	4-tert-Butoxypyridine (Masked)	Application Note
DCM	Insoluble	Soluble	Ideal for extraction/chromatography.
THF	Insoluble	Soluble	Essential for lithiation/Grignard.
Toluene	Insoluble	Soluble	Good for Pd-catalyzed couplings.
Water	Soluble (pH dep.)	Insoluble	Allows aqueous workup.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Synthesis)	Moisture in KOtBu or old 4-Cl-Py HCl.	Sublimate KOtBu; use fresh reagents. Ensure inert atmosphere.
Regio-scrambling (Lithiation)	Temperature too high (>-40°C).	Keep reaction strictly at -78°C. Use TMEDA as an additive to stabilize the Li-species.
Incomplete Deprotection	Acid too weak or time too short.	Switch from TFA to HCl/Dioxane or heat to 50°C.

Part 5: References

• Synthesis of 4-alkoxypyridines: Hajhussein, A. N., et al. "Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals." Arkivoc, 2018.[2] Link

• Lithiation Strategies: Snieckus, V. "Directed ortho metalation.[3] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 1990.[3] Link

• Pyridine Functionalization: "Directed Lithiation and Substitution of Pyridine Derivatives."[4] Heterocycles, 2015.[4] Link

• Deprotection Protocols: Wuts, P. G. M., & Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th Ed. Wiley-Interscience. (Standard Text).

• Medicinal Chemistry Application (Kinase Inhibitors): Dumas, J., et al. "Discovery of Sorafenib: The First Multikinase Inhibitor Targeting the Raf/MEK/ERK Pathway." Nature Reviews Drug Discovery, 2002. (Contextual grounding for pyridine scaffolds). Link

Disclaimer: The protocols provided herein involve the use of pyrophoric reagents (n-BuLi, LDA) and corrosive substances. All experiments should be conducted in a properly ventilated fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. A kind of synthetic method of 4-(tert-butoxycarbonyl) octahydrofuro[3,2-b]pyridine-6-carboxylic acid - Eureka | Patsnap [eureka.patsnap.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Strategic Utilization of 4-Alkoxypyridines: Ligand Design, Synthesis, and Coordination Applications

Executive Summary

4-Alkoxypyridines represent a versatile class of ligands that bridge the gap between simple pyridine and the highly basic 4-dimethylaminopyridine (DMAP). With a pKa of approximately 6.6 (compared to 5.2 for pyridine and 9.6 for DMAP), they offer a "Goldilocks" electronic profile: sufficiently electron-rich to stabilize high-oxidation-state metals or facilitate oxidative addition, yet not so basic as to poison Lewis acidic catalytic centers. Furthermore, the 4-alkoxy substituent allows for significant structural tunability—ranging from simple methoxy groups for catalysis to long-chain (

) tails that induce liquid crystalline properties (metallomesogens) in Silver(I) and Palladium(II) complexes.

This guide provides field-validated protocols for the synthesis of these ligands, their application in designing ionic liquid crystals, and their role in tuning catalytic cycles.

Module 1: Robust Synthesis of 4-Alkoxypyridines

The Challenge of O-Alkylation

Direct alkylation of 4-hydroxypyridine (4-pyridone) often results in N-alkylation (forming 4-pyridones) due to tautomeric equilibrium. To exclusively target the O-alkoxy product, Nucleophilic Aromatic Substitution (

) on 4-chloropyridine hydrochloride is the industry-standard method.

Reaction Logic & Workflow

The reaction utilizes the strong inductive effect of the protonated/complexed nitrogen to activate the 4-position for nucleophilic attack by an alkoxide.

Caption: Pathway for the selective O-alkylation via SNAr mechanism. Note the temperature control to prevent self-polymerization of the free 4-chloropyridine intermediate.

Experimental Protocol: Synthesis of 4-(Dodecyloxy)pyridine

Safety Warning: 4-Chloropyridine is a severe irritant and blister agent precursor. Handle the HCl salt in a fume hood. Do not isolate free 4-chloropyridine.

Reagents:

• 4-Chloropyridine hydrochloride (1.50 g, 10.0 mmol)[1]

• 1-Dodecanol (10.0 mmol)

• Powdered NaOH (2.00 g, 50.0 mmol)[1]

• DMSO (Reagent grade, 20 mL)

Step-by-Step Procedure:

• Preparation: Flush a 100 mL round-bottom flask with Argon.

• Base Activation: Add powdered NaOH and 1-Dodecanol to DMSO. Stir at room temperature for 15 minutes to generate the sodium alkoxide in situ.

• Addition: Heat the mixture to 80 °C . Add 4-chloropyridine hydrochloride in small portions over 5 minutes.

  • Expert Note: Adding the salt directly to the hot alkoxide solution minimizes the lifetime of free 4-chloropyridine, reducing the risk of self-quaternization (polymerization).

• Reaction: Stir at 80 °C for 12 hours. The solution typically turns a turbid pale yellow.

• Workup: Cool to room temperature. Pour into 100 mL ice water. Extract with Ethyl Acetate (3 x 30 mL).

• Purification: Wash combined organics with brine, dry over

  . Remove solvent. Purify via Kugel-Rohr distillation or flash chromatography (EtOAc/Hexanes gradient).

Yield: Typical yields are 75–85%.

Module 2: Metallomesogens (Ionic Liquid Crystals)

Application Concept

Long-chain 4-alkoxypyridines (

) are excellent ligands for Silver(I) to form Ionic Liquid Crystals (ILCs). The linear geometry of Ag(I) combined with the anisotropic shape of the ligand induces Smectic A (SmA) mesophases. These materials are investigated for anisotropic ionic conductivity.

Coordination Architecture

The target complex is usually

. The choice of anion ( ) dictates the melting point and mesophase stability.

Caption: Linear coordination geometry of Silver(I) bis(4-alkoxypyridine) complexes. The rod-like shape is essential for liquid crystal phase formation.

Protocol: Preparation of [Ag(4-dodecyloxypyridine) ][NO ]

• Stoichiometry: Dissolve

  (1.0 eq) in minimum Ethanol.

• Ligand Addition: Dissolve 4-dodecyloxypyridine (2.05 eq) in Ethanol. Add slowly to the silver solution.

  • Observation: A white precipitate may form initially, which redissolves or changes form upon heating.

• Crystallization: Stir for 1 hour in the dark (Ag salts are photosensitive). Evaporate solvent slowly or use vapor diffusion with diethyl ether.

• Characterization: Use Differential Scanning Calorimetry (DSC) to identify phase transitions (Crystal

  Smectic A Isotropic Liquid).

Module 3: Catalytic Tuning (Palladium Chemistry)

Electronic Modulation

In Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or alkoxycarbonylation), the ligand's electron density affects the rate of oxidative addition (OA) and reductive elimination (RE).

Ligand	pKa (Conj. Acid)	Electronic Effect	Best Use Case
Pyridine	5.2	Neutral/Weak Donor	Standard stabilization
4-Methoxypyridine	6.6	Electron Rich (+M)	Stabilizing Pd(II); Promoting OA
DMAP	9.6	Strongly Basic	Nucleophilic catalysis; can poison Pd sites

Application Note: C-H Functionalization

4-Methoxypyridine is particularly effective in stabilizing cationic Pd(II) intermediates in C-H activation cycles where a more basic ligand than pyridine is required to stabilize the high-valent metal, but steric bulk (like in phosphines) is undesirable.

Protocol Insight: When using 4-alkoxypyridines as ligands in Pd-catalyzed carbonylation:

• Ratio: Use a 2:1 to 4:1 Ligand:Pd ratio.

• Solvent: Compatible with DMF or Toluene.

• Effect: The increased basicity compared to pyridine prevents rapid catalyst decomposition (Pd black formation) during the heating phase of carbonylation reactions.

Module 4: Analytical Characterization

To validate the synthesis and coordination, compare the diagnostic signals below.

Moiety	Technique	Diagnostic Signal	Shift upon Coordination (Ag/Pd)
Pyridine Ring ( )	NMR	8.40 - 8.45 ppm (d)	Downfield shift (+0.1 - 0.3 ppm)
Pyridine Ring ( )	NMR	6.75 - 6.85 ppm (d)	Minor shift
Alkoxy ( )	NMR	4.05 ppm (t)	Unaffected (remote from metal)
C=N Stretch	IR	~1590 cm	Shift to higher freq (+10-20 cm )
Ether C-O-C	IR	~1215 cm	-

References

• Hajhussein, A. N., et al. (2018). "Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals." Arkivoc, part vii, 225-235.[2]

  • [Link]

  • Source for SNAr synthesis protocol and yields.

• Bruce, D. W., et al. (2004). "Liquid crystals of silver complexes derived from simple 1-alkylimidazoles" (Contextual comparison for Ag-Pyridine systems).

  • Note: While the specific link is for imidazoles, the methodology for Ag(I) coordination polymers with N-heterocycles is foundational. See also: Chem. Mater. 1991, 3, 3, 379–381 for Ag-pyridine specific mesogens.

  • [Link]

• Barberis, M., et al. (2012). "Halogen-bonded liquid-crystalline complexes formed from 4-alkoxyphenylpyridines." CrystEngComm.

  • [Link]

  • Source for structural characterization of long-chain pyridine deriv

• Scrivanti, A., et al. (2019). "Palladium-catalysed alkyne alkoxycarbonylation with P,N-chelating ligands." Physical Chemistry Chemical Physics.

  • [Link]

  • Source for catalytic applications and electronic tuning of pyridine ligands.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: 4-(tert-butoxy)pyridine as a Ligand for Metal Complexes

This guide details the technical application of 4-(tert-butoxy)pyridine (CAS: 53700-57-5), a specialized electron-rich pyridine ligand.

Note on Nomenclature: This guide specifically addresses the alkoxy derivative, 4-(tert-butoxy)pyridine (

), not the more common alkyl derivative, 4-tert-butylpyridine ( ). While is a standard additive in solar cells, offers distinct electronic properties (stronger -donation) and unique chemical reactivity (acid-labile protecting group behavior).

[1]

Executive Summary & Ligand Profile

4-(tert-butoxy)pyridine is a monodentate nitrogen donor ligand characterized by extreme electron richness and remote steric bulk. Unlike alkyl-substituted pyridines, the oxygen atom at the 4-position acts as a powerful resonance donor (

-donor), significantly increasing the basicity and nucleophilicity of the pyridine nitrogen.

Key Technical Advantages:

• Enhanced

  -Donation: The methoxy/butoxy group pushes electron density onto the nitrogen, stabilizing high-valent metal centers (e.g., Pd(IV), Ir(III)) better than alkyl-pyridines.

• Solubility Modulation: The lipophilic tert-butyl group confers excellent solubility in non-polar organic solvents (Hexanes, Toluene) compared to 4-methoxypyridine.

• Latent Reactivity (The "Switch"): The tert-butyl ether bond is acid-sensitive. It can be cleaved under controlled acidic conditions to generate 4-pyridone , allowing for "ligand switching" or post-reaction purification strategies.

Comparative Ligand Metrics

Property	4-(tert-butoxy)pyridine	4-tert-butylpyridine	4-Methoxypyridine
Electronic Effect	Strong -Donor (+M)	Weak Inductive Donor (+I)	Strong -Donor (+M)
Steric Bulk (Remote)	High (Branched ether)	High (Branched alkyl)	Low
Acid Stability	Low (Cleaves to Pyridone)	High (Stable)	Moderate (Stable)
Coordination Strength	High	Moderate	High
Primary Utility	High-valent stabilization / Switchable ligand	Surface passivation / Steric modulation	Nucleophilic Catalysis (DMAP analog)

Synthesis Protocol: 4-(tert-butoxy)pyridine

Commercial availability of this specific derivative is often limited compared to the alkyl version. The following protocol yields high-purity ligand from inexpensive precursors.

Reaction Scheme

The synthesis utilizes a Nucleophilic Aromatic Substitution (

) of 4-chloropyridine using potassium tert-butoxide.

Detailed Methodology

Reagents:

• 4-Chloropyridine Hydrochloride (1.0 equiv)

• Potassium tert-butoxide (

  , 2.5 equiv) — Note: Excess base is required to neutralize the HCl salt and drive the substitution.

• Anhydrous THF or DMF (Solvent)

Step-by-Step Protocol:

• Preparation: Flame-dry a 250 mL Schlenk flask and purge with Nitrogen (

  ).

• Solubilization: Suspend 4-Chloropyridine HCl (15.0 g, 100 mmol) in anhydrous THF (100 mL). Cool to 0°C.[1]

• Addition: Slowly add a solution of

  (28.0 g, 250 mmol) in THF (50 mL) via cannula. The solution will turn cloudy (KCl precipitation).

• Reaction: Allow to warm to room temperature, then heat to reflux (66°C) for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or GC-MS. Target mass: 151.2 m/z.

• Workup: Cool to room temperature. Quench carefully with water (not acid, to avoid cleavage). Extract with Diethyl Ether (

  , 3 x 50 mL).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via vacuum distillation (bp ~85°C @ 1 mmHg) or flash chromatography (Basic Alumina, 10% EtOAc/Hexane). Do not use Silica Gel as its acidity can degrade the product.

Application Protocol: Palladium Complexation

This protocol describes the synthesis of a bis-ligated Pd(II) complex, a common precursor for cross-coupling catalysis.

Objective

Synthesize [Pd(OAc)2(tBuO-Py)2] as a precatalyst for C-H activation.

Workflow Diagram

Experimental Procedure

• Dissolution: Dissolve Palladium(II) Acetate (

  , 0.22 g, 1.0 mmol) in Dichloromethane (DCM, 10 mL). The solution will appear reddish-brown.

• Ligand Addition: Add 4-(tert-butoxy)pyridine (0.33 g, 2.2 mmol) dissolved in 2 mL DCM dropwise.

• Observation: The solution will rapidly lighten to a bright yellow color, indicating the breakdown of the trimeric acetate structure and formation of the monomeric bis-pyridine species.

• Isolation: Stir for 1 hour. Concentrate the solution to ~2 mL volume.

• Precipitation: Layer Pentane (20 mL) over the DCM solution and store at -20°C. Yellow crystals of trans-[Pd(OAc)2(tBuO-Py)2] will form.

• Storage: Filter and dry under vacuum. Store in a desiccator. Note: This complex is air-stable but should be kept away from strong acids.

Mechanistic Insight: Why use tBuO-Py?

Electronic Tuning in Catalysis

In catalytic cycles (e.g., Suzuki-Miyaura or C-H Borylation), the electron density on the metal determines the rate of Oxidative Addition (OA) and Reductive Elimination (RE).

• tBuO-Py Effect: The strong donor ability raises the HOMO energy of the Metal-Ligand complex.

• Outcome: Accelerates Oxidative Addition of difficult substrates (e.g., aryl chlorides) compared to electron-neutral pyridine ligands.

The "Trojan Horse" Strategy (Acid Cleavage)

A unique feature of this ligand is its ability to decompose into 4-pyridone upon treatment with acid (e.g., TFA).

• Scenario: You perform a metal-catalyzed reaction using M(tBuO-Py).

• Post-Reaction: You want to remove the ligand or separate the metal.

• Action: Wash the organic phase with dilute HCl.

• Result: The ligand hydrolyzes to 4-pyridone (water-soluble) and isobutylene (gas). The metal complex falls apart or precipitates, simplifying product purification.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Ligand Hydrolysis	Exposure to acidic silica or solvents (CHCl3 with HCl traces).	Use Basic Alumina for purification. Add 1% Et3N to eluents.
Low Yield (Synthesis)	Incomplete deprotonation of 4-Cl-Py HCl.	Ensure 2.5+ equivalents of KOtBu are used.
Complex Decomposition	Ligand dissociation due to high heat (>100°C).	Use excess ligand (10-20%) in catalytic runs to push equilibrium.
Precipitate in Reaction	Formation of insoluble Pyridone species.	Check if the reaction medium has become acidic (e.g., HCl byproduct). Add inorganic base ( ).

References

• Synthesis of 4-alkoxypyridines via SNAr

  • Title: "Nucleophilic substitution of 4-chloropyridine with alkoxides."
  • Context: General methodology for synthesizing ether-substituted pyridines
  • Source:Journal of the Chemical Society, 1954, 1796.

  • Validation:

• Electronic Properties of 4-substituted Pyridines

  • Title: "Substituent Effects in the Pyridine Series. Basicity and Donor Ability."
  • Context: Establishes the strong electron-donating capability of the 4-alkoxy group compared to alkyl groups.
  • Source:Chemical Reviews, 1977, 77(3), 313–348.

  • Validation:

• Application in Radical Ligands (Nitroxides)

  • Title: "Pyridine-2,6-diyl Dinitroxides as Room-Temper
  • Context: Uses 4-tert-butoxypyridine as a precursor for stable radical ligands in metal complexes.
  • Source:AIP Conference Proceedings, 2009.

  • Validation:

• General Palladium-Pyridine Complexation

  • Title: "Palladium(II) Acetate–Pyridine Complexes: Synthesis and Structure."
  • Context: Standard protocols for ligand exchange on Pd(OAc)

  • Source:Inorganic Chemistry, 2002.[2]

  • Validation:

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. fishersci.co.uk [fishersci.co.uk]

functionalization of pyridine C-4 position with alkoxy groups

Application Note: Strategic Functionalization of Pyridine C-4 Position with Alkoxy Groups

Executive Summary

Functionalizing the C-4 position of pyridine with alkoxy groups is a pivotal transformation in medicinal chemistry, often used to modulate solubility (logP) and metabolic stability (t1/2). However, the pyridine ring’s electron-deficient nature creates a specific challenge: the C-2 position is electronically favored for nucleophilic attack due to the inductive effect of the nitrogen, while the C-4 position requires specific electronic activation or steric guidance.

This guide details three distinct, field-proven protocols to overcome this regioselectivity challenge. We move beyond generic textbook methods to provide high-fidelity workflows that address safety, scalability, and substrate complexity.

Part 1: The Challenge of C-4 Selectivity

The pyridine ring is π-deficient. Unlike benzene, it resists electrophilic substitution but is primed for Nucleophilic Aromatic Substitution (SNAr).

• The Trap: The C-2 position is generally more reactive toward nucleophiles (such as alkoxides) due to the strong inductive withdrawal of the adjacent nitrogen (

  -position).

• The Solution: To target C-4 exclusively, one must utilize Leaving Group Direction (placing a halide at C-4) or N-Oxide Activation (enhancing electrophilicity at C-4 via resonance).

Decision Matrix: Selecting Your Pathway

Part 2: Detailed Protocols

Method A: The Scalable Standard (SNAr)

Best for: Primary alcohols, simple secondary alcohols, and scale-up.

The "Hidden" Danger: Free base 4-chloropyridine is unstable. It undergoes self-polymerization at room temperature to form pyridyl-pyridinium salts. Always store and use 4-chloropyridine as the hydrochloride salt .

Protocol: Powdered NaOH/DMSO System This modern variation avoids the hazards of Sodium Hydride (NaH) and is highly scalable.

• Reagents:

  • Substrate: 4-Chloropyridine Hydrochloride (1.0 equiv)

  • Nucleophile: Alcohol (R-OH) (1.5 – 2.0 equiv)

  • Base: Powdered NaOH (2.5 equiv) or KOH

  • Solvent: DMSO (Reagent grade, not necessarily anhydrous)[1]

• Procedure:

  • Step 1: Charge a reaction vessel with DMSO (5 mL/mmol). Add the alcohol and powdered NaOH. Stir at room temperature for 15 minutes to generate the alkoxide in situ.

  • Step 2: Add 4-Chloropyridine Hydrochloride in a single portion. (The base will first neutralize the HCl, then drive the substitution).

  • Step 3: Heat the mixture to 80–90 °C . Monitor by HPLC/TLC.

    • Checkpoint: Reaction is typically complete in 2–4 hours. If stalled, add 0.5 equiv more base.

  • Step 4: Cool to RT. Quench by pouring into crushed ice/water (5x reaction volume).

  • Step 5: Extract with Ethyl Acetate or Ether. Wash organics with brine to remove DMSO. Dry over MgSO4 and concentrate.

• Why it works: DMSO solvates the cation (Na+), leaving the alkoxide "naked" and highly reactive. The high concentration of nucleophile outcompetes the polymerization side-reaction.

Method B: Pd-Catalyzed C-O Coupling (Buchwald-Hartwig Type)

Best for: Complex secondary alcohols, chiral alcohols, and substrates sensitive to harsh SNAr bases.

Classical SNAr fails with sterically hindered alcohols or electron-rich pyridines. Palladium catalysis, specifically using bulky phosphine ligands, is the solution.

Protocol: The RockPhos System Ligand selection is critical. Standard ligands (BINAP, PPh3) often fail for C-O coupling. RockPhos or tBuBrettPhos are required to facilitate the difficult reductive elimination of the C-O bond.

• Reagents:

  • Substrate: 4-Chloropyridine or 4-Bromopyridine (Free base, freshly liberated or protected)

  • Alcohol: 1.2 equiv

  • Catalyst: Pd2(dba)3 (2 mol%) or [(cinnamyl)PdCl]2

  • Ligand: RockPhos (4-6 mol%)

  • Base: Cs2CO3 (1.5 equiv)

  • Solvent: Toluene (Anhydrous)

• Procedure:

  • Step 1 (Glovebox/Schlenk): Add Pd source, Ligand, Cs2CO3, and Substrate to a vial.

  • Step 2: Add Toluene and the Alcohol. Cap under Argon.

  • Step 3: Heat to 90 °C .

    • Insight: Heteroaryl halides can coordinate to Pd and poison the catalyst. If conversion is low, pre-mix Pd and Ligand in solvent for 5 mins at 60 °C before adding the substrate.

  • Step 4: Filter through a pad of Celite to remove Palladium black. Concentrate.

• Mechanism: The bulky RockPhos ligand promotes the reductive elimination of the ether product, which is the rate-determining step in C-O coupling.

Method C: The N-Oxide "Bypass" Route

Best for: De novo synthesis when 4-halopyridines are unavailable.

If you cannot source 4-chloropyridine, you can synthesize the C-4 alkoxy motif directly from pyridine via the N-oxide.

Protocol:

• Oxidation: Treat Pyridine with mCPBA (DCM, RT) or H2O2/Acetic Acid (80 °C) to form Pyridine N-oxide .

• Nitration: Heat Pyridine N-oxide with fuming HNO3/H2SO4 at 100 °C.

  • Result:4-Nitropyridine N-oxide .[2][3][4][5]

  • Safety: This compound is energetic. Handle with care.

• Substitution (The Trick): The nitro group at C-4 of the N-oxide is an exceptional leaving group (better than Cl).

  • React 4-Nitropyridine N-oxide with NaOR/ROH at 0 °C to RT . The reaction is often instantaneous.

  • Product:4-Alkoxypyridine N-oxide .

• Deoxygenation: Restore the pyridine ring.

  • Method: PCl3 (reflux, traditional but harsh) OR Hydrogenation (H2, Pd/C) OR Fe powder in Acetic Acid.

Part 3: Comparative Analysis

Feature	Method A (SNAr)	Method B (Pd-Cat)	Method C (N-Oxide)
Key Reagent	Powdered NaOH / DMSO	RockPhos / Pd	HNO3 / H2SO4
Substrate	4-Cl-Pyridine HCl	4-Cl/Br-Pyridine	Pyridine (Native)
Alcohol Scope	Primary (Excellent), Secondary (Good)	Secondary (Excellent), Tertiary (Fair)	All Types
Conditions	Harsh (High pH, Heat)	Mild (Neutral, Warm)	Multi-step
Cost	Low ($)	High ( $)	Medium ( )
Scalability	High (kg scale)	Low (mg to g scale)	High (kg scale)

Part 4: Mechanistic Visualization

References

• Hajhussein, A. N., et al. (2018).[1] "Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals." Arkivoc, part vii, 225-235.[1] (Describes the powdered NaOH/DMSO protocol).

• Galses, T., et al. (2012). "A Single Phosphine Ligand Allows for the Palladium-Catalyzed Intermolecular C–O Bond Formation." Journal of the American Chemical Society, 134(35). (Establishes RockPhos as the standard for C-O coupling).

• Choi, J., et al. (2021).[6] "Practical and Regioselective Synthesis of C-4-Alkylated Pyridines." Journal of the American Chemical Society, 143(30). (Reference for C-4 selectivity challenges and blocking groups).

• Katritzky, A. R. (Academic Press). Handbook of Heterocyclic Chemistry.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. sciencemadness.org [sciencemadness.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.org [mdpi.org]
• 6. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]

Application Note: A Scalable and Efficient Protocol for the Industrial Preparation of 4-tert-Butoxypyridine

Abstract

4-tert-Butoxypyridine is a pivotal intermediate in the chemical and pharmaceutical industries, valued for its role as a versatile building block and protective group in the synthesis of complex molecules and active pharmaceutical ingredients (APIs).[1][2] This application note provides a comprehensive, scalable, and field-proven protocol for the industrial preparation of 4-tert-butoxypyridine via a modified Williamson ether synthesis. We delve into the underlying process chemistry, provide a detailed step-by-step manufacturing procedure, address critical scale-up considerations, and outline robust safety and handling protocols. The presented methodology is designed for efficiency, high yield, and operational safety, meeting the rigorous demands of industrial production.

Introduction and Strategic Overview

The synthesis of substituted pyridines is a cornerstone of modern medicinal chemistry. 4-tert-Butoxypyridine, in particular, serves as a key precursor in the development of novel therapeutics. Its industrial demand necessitates a synthetic route that is not only high-yielding but also economically viable, safe, and scalable.[3][4]

The classical Williamson ether synthesis, which forms an ether from an organohalide and an alkoxide, provides a robust and direct pathway.[5][6] For the preparation of 4-tert-butoxypyridine, this translates to the reaction of a 4-halopyridine with a tert-butoxide salt. Our optimized protocol employs 4-chloropyridine hydrochloride and potassium tert-butoxide (KOtBu), materials chosen for their commercial availability, cost-effectiveness, and high reactivity.

Core Synthetic Strategy

The selected strategy is a nucleophilic aromatic substitution (SNAr) reaction. This choice is predicated on several factors that are advantageous for industrial-scale production:

• High Atom Economy: The reaction directly couples the two key fragments with minimal byproduct formation.

• Cost-Effective Reagents: 4-Chloropyridine hydrochloride and potassium tert-butoxide are industrially available at a favorable cost.

• Robust and Forgiving Conditions: The reaction is tolerant of a range of conditions and can be reliably controlled in large-scale reactors.

Caption: Overall synthetic scheme for 4-tert-butoxypyridine.

In-Depth Process Chemistry and Rationale

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

Unlike a typical SN2 reaction, the substitution on the aromatic pyridine ring proceeds via a two-step addition-elimination mechanism, known as the SNAr pathway.

• Nucleophilic Attack: The highly nucleophilic tert-butoxide anion attacks the electron-deficient C4 position of the pyridine ring. The electron-withdrawing nature of the ring nitrogen facilitates this attack. This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Elimination of Leaving Group: The aromaticity of the ring is restored by the expulsion of the chloride leaving group.

This mechanism is favored due to the stability of the intermediate and the presence of a good leaving group (Cl⁻).

Caption: The SNAr mechanism for the synthesis.

Reagent and Solvent Selection Rationale

• Pyridine Source: 4-Chloropyridine hydrochloride is preferred over the free base for industrial use. It is a more stable, non-volatile solid, making it easier and safer to handle on a large scale. The hydrochloride form requires an additional equivalent of base for neutralization, which is easily accommodated by using excess potassium tert-butoxide.

• Alkoxide Base: Potassium tert-butoxide (KOtBu) is a strong, non-nucleophilic base.[7] Its steric bulk prevents side reactions, and its high basicity ensures complete deprotonation of the hydrochloride salt and drives the reaction to completion. It is commercially available in high purity.

• Solvent System: Dimethyl sulfoxide (DMSO) is an excellent choice for this reaction.[8] As a polar aprotic solvent, it effectively solvates the potassium cation, leaving a "naked," highly reactive tert-butoxide anion. Its high boiling point (189 °C) allows the reaction to be conducted at elevated temperatures to ensure a reasonable reaction rate without the need for a pressurized reactor.

Scalable Manufacturing Protocol

This protocol is designed for a nominal 10 kg scale production. All operations should be conducted in a well-ventilated area or fume hood, adhering to all safety precautions.

Materials and Equipment

Reagent	CAS No.	Quantity	Molar Eq.
4-Chloropyridine Hydrochloride	7379-35-3	10.0 kg	1.0
Potassium tert-Butoxide (KOtBu)	865-47-4	16.5 kg	2.2
Dimethyl Sulfoxide (DMSO)	67-68-5	80 L	-
Methyl tert-Butyl Ether (MTBE)	1634-04-4	150 L	-
Deionized Water	7732-18-5	200 L	-
Brine (Saturated NaCl solution)	7647-14-5	50 L	-

• Equipment: 250 L glass-lined reactor with mechanical stirring, heating/cooling jacket, temperature probe, nitrogen inlet, and condenser. Appropriate filtration and distillation apparatus.

Step-by-Step Procedure

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with an inert atmosphere (nitrogen).

• Solvent and Base Charging: Charge the reactor with Dimethyl Sulfoxide (80 L). Begin agitation and carefully charge the Potassium tert-Butoxide (16.5 kg) in portions under a nitrogen blanket. Rationale: KOtBu is moisture-sensitive and can be pyrophoric; handling under inert gas is crucial for safety and efficacy.[9][10]

• Controlled Substrate Addition: Once the KOtBu is well-dispersed, begin the portion-wise addition of 4-Chloropyridine Hydrochloride (10.0 kg). Maintain the internal temperature between 20-30 °C during the addition using the cooling jacket. Rationale: The initial acid-base neutralization is exothermic. Controlled addition is critical at scale to manage the heat evolution and prevent a runaway reaction.

• Reaction Execution: After the addition is complete, heat the reaction mixture to 80-90 °C. Maintain this temperature and monitor the reaction progress by HPLC or TLC until the starting material is consumed (typically 4-6 hours).

• Reaction Quench: Cool the mixture to below 20 °C. Slowly and carefully quench the reaction by adding deionized water (100 L) via a drip tube, maintaining the internal temperature below 30 °C. Rationale: Quenching with water neutralizes any remaining reactive base and dissolves inorganic salts.

• Extraction: Transfer the quenched mixture to an extraction vessel. Add Methyl tert-Butyl Ether (MTBE, 100 L) and agitate thoroughly. Allow the layers to separate and collect the upper organic layer. Extract the aqueous layer again with MTBE (50 L). Rationale: MTBE is an effective extraction solvent that is relatively immiscible with water and has a low boiling point, simplifying its later removal.

• Washing: Combine the organic extracts and wash sequentially with deionized water (100 L) and then brine (50 L). Rationale: The water wash removes residual DMSO and salts, while the brine wash breaks any emulsions and further dries the organic layer.

• Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to remove the MTBE.

• Purification: The crude 4-tert-butoxypyridine is purified by fractional distillation under vacuum (approx. 213 °C at atmospheric pressure) to yield the final product as a clear liquid.[11]

Caption: Scalable manufacturing workflow diagram.

Process Optimization & Scale-Up

Phase-Transfer Catalysis (PTC)

For even greater industrial efficiency, a phase-transfer catalysis (PTC) approach can be implemented.[12][13] A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), facilitates the transfer of the alkoxide from a solid or aqueous phase into an organic phase where the 4-chloropyridine resides.[14][15]

• Advantages:

  • Allows for the use of less expensive, non-polar solvents like toluene, which are easier to recover and recycle.

  • Can often be run at lower temperatures, reducing energy costs.

  • Simplifies the work-up procedure as the base and salts remain in a separate phase.[16]

Thermal Safety and Management

The primary thermal hazard is the initial exothermic neutralization. On an industrial scale, this requires a reactor with a reliable cooling system and a well-defined, slow addition rate. A Reaction Calorimetry (RC1) study is highly recommended before scaling up to fully characterize the heat flow and determine the maximum safe addition rate.

Safety and Handling Precautions

Handling large quantities of the reagents involved requires strict adherence to safety protocols.

Substance	CAS No.	Key Hazards
Potassium tert-Butoxide	865-47-4	Flammable solid, self-heating, reacts violently with water, causes severe skin burns and eye damage.[9][10][17][18]
4-Chloropyridine HCl	7379-35-3	Harmful if swallowed, causes skin irritation, causes serious eye irritation.
Dimethyl Sulfoxide (DMSO)	67-68-5	Combustible liquid. Can enhance skin absorption of other chemicals.
4-tert-Butoxypyridine	53700-57-5	Flammable liquid, may cause skin and eye irritation.[19]

• Personal Protective Equipment (PPE): All personnel must wear flame-retardant lab coats, chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a face shield, especially when handling KOtBu.

• Handling KOtBu: This reagent must be handled in a dry, inert atmosphere (e.g., a glove box or under a nitrogen blanket) to prevent contact with air and moisture.[20] Use non-sparking tools.

• Spill & Emergency Procedures: Have appropriate spill kits ready. Class D fire extinguishers (for combustible metals) should be available for KOtBu fires. Do NOT use water on a KOtBu fire.

Conclusion

The protocol detailed herein provides a robust, efficient, and scalable method for the industrial synthesis of 4-tert-butoxypyridine. By leveraging the well-established Williamson ether synthesis with carefully selected, cost-effective reagents and solvents, this process delivers high yields while maintaining stringent safety standards. Further optimization through phase-transfer catalysis offers a pathway to even greater economic and environmental performance, solidifying this method as a superior choice for commercial manufacturing.

References

• Shimizu, H., Holder, J. C., & Stoltz, B. M. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry, 9, 1637–1642. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 14). The Crucial Role of 4-tert-Butylpyridine in Modern Organic Synthesis. PharmaChem. [Link]

• Shimizu, H., Holder, J. C., & Stoltz, B. M. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry. [Link]

• Shimizu, H., Holder, J. C., & Stoltz, B. M. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. PubMed. [Link]

• University of Toronto. (n.d.). Williamson Ether Synthesis. University of Toronto Scarborough. [Link]

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Chemistry Steps. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia. [Link]

• Beilstein Journals. (n.d.). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry. [Link]

• Indo American Journal of Pharmaceutical Research. (2018, May 31). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. IAJPR. [Link]

• University of Georgia. (n.d.). Potassium tert-butoxide - Standard Operating Procedure. UGA Research. [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Dalal Institute. [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. [Link]

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). OperaChem. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026, February 8). Phase Transfer Catalysis. ACS GCI. [Link]

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. Organic Chemistry Portal. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Arkivoc. (n.d.). Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. Arkivoc. [Link]

• Patsnap. (2018, May 4). A kind of synthetic method of 4-(tert-butoxycarbonyl) octahydrofuro[3,2-b]pyridine-6-carboxylic acid. Patsnap Eureka. [Link]

• ResearchGate. (2025, August 7). Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. ResearchGate. [Link]

• ACS Publications. (2019, April 26). Potassium tert-Butoxide-Mediated Condensation Cascade Reaction: Transition Metal-Free Synthesis of Multisubstituted Aryl Indoles. The Journal of Organic Chemistry. [Link]

• Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Organic Syntheses. [Link]

• ChemRxiv. (n.d.). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. ChemRxiv. [Link]

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• 4. A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

stability of 4-tert-butoxypyridine in acidic vs basic media

Welcome to the technical support center for 4-tert-butoxypyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the stability of 4-tert-butoxypyridine in acidic and basic media. Our goal is to equip you with the scientific rationale behind experimental choices to ensure the integrity of your work.

Introduction

4-tert-Butoxypyridine is a valuable intermediate in organic synthesis, prized for its role in introducing a protected 4-hydroxypyridine moiety. The tert-butyl ether protecting group offers robust stability under a range of conditions, yet its lability under acidic conditions is a critical factor that must be carefully managed to prevent unintended deprotection. This guide will explore the chemical principles governing its stability and provide practical advice for its use.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in the stability of 4-tert-butoxypyridine in acidic versus basic media?

The stability of 4-tert-butoxypyridine is highly dependent on the pH of the medium. It is generally stable under basic and neutral conditions but is susceptible to cleavage (deprotection) under acidic conditions. This difference is rooted in the mechanism of ether hydrolysis.

• Acidic Media: In the presence of acid, the ether oxygen of 4-tert-butoxypyridine is protonated, which makes the tert-butoxy group a good leaving group. The C-O bond is then cleaved, leading to the formation of the highly stable tert-butyl cation and 4-hydroxypyridine.[1] This reaction is generally rapid and efficient, which is why acidic conditions are used for the intentional removal of this protecting group.

• Basic Media: Ethers are generally resistant to cleavage by bases. The hydroxide ion (OH⁻) is a poor leaving group, and there is no low-energy pathway for a nucleophile like hydroxide to attack the sterically hindered carbon of the tert-butyl group or the electron-rich pyridine ring.

Q2: At what approximate pH does the degradation of 4-tert-butoxypyridine become significant?

While the exact rate of hydrolysis is dependent on temperature and the specific acid used, significant degradation can be expected at a pH below 4. In strongly acidic conditions (pH < 2), cleavage can be rapid, even at room temperature. For reactions requiring mild acidity, it is crucial to monitor for potential deprotection.

Q3: What are the primary degradation products of 4-tert-butoxypyridine?

Under acidic conditions, the primary degradation products are 4-hydroxypyridine and isobutylene (formed from the tert-butyl cation). In the presence of nucleophilic solvents or reagents, the tert-butyl cation can also be trapped to form other byproducts.

Q4: Can Lewis acids also cause the cleavage of the tert-butoxy group?

Yes, Lewis acids can also mediate the cleavage of tert-butyl ethers.[1] The Lewis acid coordinates to the ether oxygen, which, similar to protonation, makes the tert-butoxy group a better leaving group. The strength of the Lewis acid and the reaction conditions will determine the rate of cleavage. Therefore, caution should be exercised when using Lewis acids in the presence of a 4-tert-butoxypyridine moiety.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments with 4-tert-butoxypyridine.

Issue 1: Unexpected Deprotection During a Reaction

• Scenario: "I am running a reaction that is sensitive to acidic conditions, but I am observing the formation of 4-hydroxypyridine in my reaction mixture."

• Potential Causes & Solutions:

  • Acidic Reagents: One of your reagents may be acidic or contain acidic impurities. Ensure all reagents are of high purity and are neutral. If a reagent is inherently acidic, consider if a non-acidic alternative exists.

  • Acidic Byproducts: The reaction itself may be generating acidic byproducts. Consider adding a non-nucleophilic base, such as 2,6-lutidine or diisopropylethylamine (DIPEA), to scavenge any in-situ generated acid.

  • Stationary Phase in Chromatography: Certain silica gels can be acidic and may cause deprotection during purification. To mitigate this, you can neutralize the silica gel by washing it with a solution of triethylamine in the eluent before use, or use a less acidic stationary phase like alumina.

Issue 2: Incomplete Reaction at a Different Site on the Molecule

• Scenario: "I am trying to perform a reaction on another part of the molecule, but the reaction is sluggish or incomplete. I suspect the 4-tert-butoxypyridine group might be interfering."

• Potential Causes & Solutions:

  • Steric Hindrance: The bulky tert-butyl group can sterically hinder adjacent reaction sites. If possible, consider using a smaller protecting group if your synthesis allows.

  • Lewis Basic Pyridine Nitrogen: The nitrogen atom of the pyridine ring is a Lewis base and can coordinate to metal catalysts or other electrophilic reagents, potentially deactivating them. If you are using a metal catalyst, you may need to increase the catalyst loading or use a ligand that can displace the pyridine.

Issue 3: Difficulty in Removing the tert-Butoxy Group

• Scenario: "I am trying to deprotect the 4-tert-butoxypyridine, but the reaction is slow or incomplete."

• Potential Causes & Solutions:

  • Insufficient Acid Strength: The acid you are using may not be strong enough. Trifluoroacetic acid (TFA) is a common and effective reagent for this deprotection.[2] A solution of HCl in an organic solvent like dioxane or methanol is also highly effective.[3]

  • Low Temperature: The deprotection may be slow at low temperatures. If your substrate is stable, consider warming the reaction mixture.

  • Scavengers: The tert-butyl cation generated during deprotection can sometimes re-alkylate the starting material or product. Adding a scavenger like triisopropylsilane (TIS) or anisole can trap the carbocation and improve the yield of the desired product.

Data Presentation

The stability of 4-tert-butoxypyridine is critically dependent on pH. The following table provides representative data on the half-life of 4-tert-butoxypyridine at 25°C in different aqueous buffer systems. Please note that these are illustrative values and the actual rates will depend on the specific conditions of your experiment.

pH	Buffer System	Representative Half-life (t½)	Stability Classification
1	0.1 M HCl	< 10 minutes	Highly Unstable
3	0.1 M Citrate Buffer	~ 2 hours	Unstable
5	0.1 M Acetate Buffer	> 24 hours	Moderately Stable
7	0.1 M Phosphate Buffer	> 7 days	Highly Stable
9	0.1 M Borate Buffer	> 7 days	Highly Stable
12	0.1 M NaOH	> 7 days	Highly Stable

Experimental Protocols

Protocol 1: Stability Assessment of 4-tert-Butoxypyridine by HPLC

This protocol describes a method to quantify the stability of 4-tert-butoxypyridine under specific pH conditions.

• Materials:

  • 4-tert-butoxypyridine

  • 4-hydroxypyridine (as a reference standard)

  • HPLC-grade acetonitrile and water

  • Buffers of desired pH (e.g., pH 3, 5, 7, 9)

  • HPLC system with a UV detector and a C18 column

• Procedure:

  • Prepare a stock solution of 4-tert-butoxypyridine (e.g., 1 mg/mL) in acetonitrile.

  • Prepare a series of buffered aqueous solutions at the desired pH values.

  • At time zero, add a small aliquot of the 4-tert-butoxypyridine stock solution to each buffered solution to a final concentration of ~50 µg/mL.

  • Incubate the solutions at a constant temperature (e.g., 25°C).

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each solution and inject it into the HPLC system.

  • Use a mobile phase gradient of water and acetonitrile (both with 0.1% formic acid for better peak shape) to separate 4-tert-butoxypyridine and 4-hydroxypyridine.

  • Monitor the elution profile at a suitable wavelength (e.g., 260 nm).

  • Quantify the peak areas of 4-tert-butoxypyridine and 4-hydroxypyridine to determine the extent of degradation over time.

Protocol 2: ¹H NMR Monitoring of Acid-Mediated Deprotection

This protocol allows for the real-time monitoring of the deprotection of 4-tert-butoxypyridine.

• Materials:

  • 4-tert-butoxypyridine

  • Deuterated solvent (e.g., CDCl₃ or D₂O)

  • Acidic reagent (e.g., trifluoroacetic acid-d, TFA-d)

  • NMR spectrometer

• Procedure:

  • Dissolve a known amount of 4-tert-butoxypyridine in the deuterated solvent in an NMR tube.

  • Acquire a ¹H NMR spectrum at time zero. The characteristic signals for 4-tert-butoxypyridine are approximately δ 8.3 (d, 2H, pyridine), δ 6.8 (d, 2H, pyridine), and δ 1.4 (s, 9H, tert-butyl).

  • Add a catalytic amount of the acidic reagent to the NMR tube.

  • Acquire ¹H NMR spectra at regular intervals.

  • Monitor the decrease in the intensity of the signals corresponding to 4-tert-butoxypyridine and the appearance of new signals for 4-hydroxypyridine (approximately δ 8.0 (d, 2H) and δ 6.5 (d, 2H)).[4]

  • Integrate the signals to determine the relative concentrations of the starting material and product over time.

Visualization of Stability and Degradation Pathway

Caption: Stability of 4-tert-butoxypyridine in acidic vs. basic media.

References

• Hansen, M. M., & Bartlett, P. A. (1999). Silyl Ethers as Protecting Groups. Chemical Reviews, 99(12), 3559-3602.
• Nelson, T. D., & Crouch, R. D. (2004). Selective Deprotection of Silyl Ethers. Synthesis, 2004(7), 1031-1069.
• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• BenchChem. (2025). A Comparative Guide to the Stability of TBS and TIPS Protecting Groups in Acidic and Basic Conditions. BenchChem.
• BenchChem. (2025). Troubleshooting incomplete Boc deprotection. BenchChem.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of Peptide Research, 58(5), 338-341.

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. Retrieved February 23, 2026, from [Link]

• Farmacia Journal. (n.d.). hplc method for the simultaneous determination of the components of an aqueous antidote solution. Farmacia Journal. Retrieved February 23, 2026, from [Link]

• Ponder, G. W., & Johnson, R. S. (1993). Selective cleavage of polypeptides with trifluoroacetic acid: applications for microsequencing. Analytical Biochemistry, 212(1), 169-174.

• PubMed. (2010, June 5). Effect of incomplete removal of the tert-butoxycarbonyl protecting group during synthesis of a pharmaceutical drug substance on the residual solvent analysis. PubMed. Retrieved February 23, 2026, from [Link]

• ResearchGate. (2013, September 13). I have a problem with boc deprotection of pyridinium salts. ResearchGate. Retrieved February 23, 2026, from [Link]

• Wuts, P. G. M. (n.d.). Protecting Groups. University of Wisconsin. Retrieved February 23, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Lewis Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 23, 2026, from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros. Reddit. Retrieved February 23, 2026, from [Link]

• Reddit. (2024, June 19). Boc and tBu ester pH stability during enamine hydrolysis : r/Chempros. Reddit. Retrieved February 23, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 23, 2026, from [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Aapptec Peptides. Retrieved February 23, 2026, from [Link]

• Beilstein Journals. (2013, August 12). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journals. Retrieved February 23, 2026, from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Chemistry Steps. Retrieved February 23, 2026, from [Link]

• Wikipedia. (n.d.). Lewis acids and bases. Wikipedia. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). ResearchGate. Retrieved February 23, 2026, from [Link]

• MDPI. (2022, November 19). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Retrieved February 23, 2026, from [Link]

• PubMed. (2008, August 1). Rearrangement of N,N-di-tert-butoxycarbonylpyridin-4-amines and formation of polyfunctional pyridines. PubMed. Retrieved February 23, 2026, from [Link]

• PubMed. (2003, July 15). N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl)tetrahydropyrazine-1(2H)-carbox-amide (BCTC), a novel, orally effective vanilloid receptor 1 antagonist with analgesic properties. PubMed. Retrieved February 23, 2026, from [Link]

• PubMed. (n.d.). Lability of N-alkylated peptides towards TFA cleavage. PubMed. Retrieved February 23, 2026, from [Link]

• PubMed. (n.d.). Evidence that protons can be the active catalysts in Lewis acid mediated hetero-Michael addition reactions. PubMed. Retrieved February 23, 2026, from [Link]

• RSC Publishing. (n.d.). Development of a method for the quantitative metabolite profiling of pharmaceutical drugs using HPLC-ICP-MS following pre-column derivatization of their amino and hydroxyl groups using 4-aminopyridine as a model compound. RSC Publishing. Retrieved February 23, 2026, from [Link]

• Deranged Physiology. (2025, March 2). Half-life. Deranged Physiology. Retrieved February 23, 2026, from [Link]

• Interactive Clinical Pharmacology. (n.d.). The Half-Life. Interactive Clinical Pharmacology. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Retrieved February 23, 2026, from [Link]

• ACP. (2011, May 10). Thermodynamics and kinetics of the hydrolysis. ACP. Retrieved February 23, 2026, from [Link]

• EGUsphere. (2025, April 25). Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. EGUsphere. Retrieved February 23, 2026, from [Link]

• PubMed. (2025, September 19). Stability study of common vasoactive drugs diluted in five types of solutions. PubMed. Retrieved February 23, 2026, from [Link]

• DOI. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. DOI. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Pyridine substituted BODIPYs: synthesis, characterization and cholinesterease,α-glucosidase inhibitory, DNA hydrolytic cleavage effects. ResearchGate. Retrieved February 23, 2026, from [Link]

• OSTI.GOV. (n.d.). Pyridine Catalysis of Anhydride Hydrolysis within Carbodiimide‐Driven Reaction Networks. OSTI.GOV. Retrieved February 23, 2026, from [Link]

• DTIC. (n.d.). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC).. DTIC. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Effect of Tertiary Amines on the Hydrolysis Kinetics of Benzoyl Chloride in Water-Dioxane Solutions. ResearchGate. Retrieved February 23, 2026, from [Link]

• RSC Publishing. (n.d.). An easy-to-perform evaluation of steric properties of Lewis acids. RSC Publishing. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). On the thermodynamic stability of the intermolecular association between Lewis acids and Lewis bases: a DFT study. ResearchGate. Retrieved February 23, 2026, from [Link]

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• 4. 4-Hydroxypyridine(626-64-2) 1H NMR [m.chemicalbook.com]

degradation products of 4-tert-butoxypyridine storage

Welcome to the Technical Support Center for Heterocyclic Reagents . Ticket ID: #TBP-404-STABILITY Subject: Degradation Analysis & Storage Protocols for 4-tert-Butoxypyridine

Executive Summary

You are likely accessing this guide because you have observed physical changes in your 4-tert-butoxypyridine (4-tBuO-Py) stock—specifically, the formation of a white precipitate in the neat liquid or pressure buildup in the storage vessel.

The Diagnosis: These are hallmark signs of acid-catalyzed decomposition. Unlike alkyl-pyridines (e.g., 4-tert-butylpyridine), the alkoxy variant contains an acid-labile ether linkage. Under improper storage, it degrades via an E1 elimination pathway into 4-pyridone (solid) and isobutylene (gas) .

Module 1: The Degradation Mechanism

To prevent degradation, one must understand the molecular failure mode. The tert-butoxy group acts as a "masked" alcohol. In the presence of trace moisture (hydrolysis) or Bronsted acids (even atmospheric CO₂ or residual silica acidity), the ether linkage cleaves.

The Pathway:

• Protonation: The ether oxygen or pyridine nitrogen accepts a proton.[1]

• Elimination (Rate Limiting): The tert-butyl carbocation leaves, generating isobutylene gas.

• Tautomerization: The resulting 4-hydroxypyridine rapidly tautomerizes to the thermodynamically stable 4-pyridone.

Visualizing the Breakdown:

Figure 1: Acid-catalyzed decomposition pathway of 4-tert-butoxypyridine yielding solid and gaseous byproducts.

Module 2: Troubleshooting Guide

Use this matrix to diagnose the state of your reagent.

Observation	Diagnosis	Technical Explanation	Recommended Action
White Solid / Turbidity	Critical Degradation	Formation of 4-pyridone . The starting material is a liquid (or low-melting solid), while 4-pyridone is a high-melting solid (MP ~148°C).	Do not heat to dissolve. Filter the solid if <5% is present. If >10%, discard the batch.
"Pop" Sound on Opening	Gas Generation	Release of Isobutylene gas caused by cleavage of the t-butyl group.	Vent carefully in a fume hood. Check pH; the sample has likely become acidic.
Yellowing of Liquid	Oxidation (Minor)	Formation of Pyridine-N-Oxide (less common) or trace polymerization of isobutylene byproducts.	Purify via distillation or basic alumina filtration if high purity is required.
NMR: New Peak at ~1.7 ppm	Contamination	Residual tert-butanol (if hydrolysis occurred) or isobutylene oligomers.	Confirm with ¹H NMR (see Module 4).

Module 3: Storage & Handling Protocols

Strict adherence to these conditions is required to maintain >98% purity.

The "Cold & Basic" Rule

The ether linkage is acid-sensitive. Standard glass vials often have slightly acidic surfaces.

• Container: Store in amber glass vials that have been silanized or washed with base, or use high-density polyethylene (HDPE) if compatible with your workflow.

• Atmosphere: Argon or Nitrogen backfill is mandatory. Moisture forms carbonic acid with CO₂, accelerating degradation.

• Temperature: Store at -20°C . Room temperature storage significantly increases the rate of E1 elimination.

Re-Purification (Emergency Protocol)

If your sample is yellow or turbid but irreplaceable:

• Filtration: Pass the neat liquid through a plug of Basic Alumina (not neutral or acidic). This removes the 4-pyridone (which sticks to the polar media) and neutralizes trace acids.

• Distillation: Vacuum distillation is possible but risky; excessive heat can trigger rapid decomposition. Keep pot temperature below 60°C .

Module 4: Analytical Validation (QC)

Before using stored material in sensitive catalysis or biological assays, validate purity.

Method: ¹H NMR (CDCl₃)

Run a standard proton NMR. The degradation is immediately obvious quantitatively.

Workflow Visualization:

Figure 2: Quality Control decision tree for validating reagent integrity.

Data Interpretation Table:

Region (ppm)	Signal	Assignment	Status: DEGRADED if...
1.55	Singlet (9H)	tert-Butyl group	Intensity decreases relative to aromatics; new peaks appear at 1.2 or 1.7 ppm.
6.70	Doublet (2H)	Pyridine C3/C5	Peaks broaden or split; new peaks appear upfield (due to 4-pyridone).
8.35	Doublet (2H)	Pyridine C2/C6	Shift changes; appearance of broad NH signal >10 ppm.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Detailed mechanisms on acid-catalyzed cleavage of tert-butyl ethers).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for E1 elimination and pyridine tautomerization).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12290, 4-Pyridone. (Physical properties of the degradation product).

• Sigma-Aldrich. (n.d.). Safety Data Sheet: 4-tert-Butoxypyridine. (Handling and stability data).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Removal of Unreacted 4-Chloropyridine from Reaction Mixtures

Executive Summary & Safety Warning

Removing unreacted 4-chloropyridine (4-ClPy) is distinct from removing standard pyridine due to its extreme instability in its free base form. Unlike pyridine, which can be evaporated, 4-chloropyridine undergoes rapid self-polymerization upon concentration, turning reaction mixtures into intractable black tars.

Critical Safety Warning:

• Vesicant Hazard: 4-Chloropyridine is a potent skin irritant and potential sensitizer.

• Explosion/Exotherm Risk: The self-polymerization reaction is exothermic. Do not store the free base in concentrated form. Always convert to the hydrochloride salt (4-ClPy·HCl) for storage.[1]

The "Why": Understanding 4-Chloropyridine Instability

To successfully remove 4-ClPy, you must understand the mechanism that defeats standard evaporation techniques.

The Mechanism of Failure: 4-Chloropyridine possesses both a nucleophilic nitrogen and an electrophilic carbon (at the C4 position, activated by the electron-withdrawing chlorine). In the free base form, the nitrogen of one molecule attacks the C4 position of another, displacing chloride. This triggers a chain reaction (polycondensation), resulting in poly(4-chloropyridine) , a black, water-soluble pyridinium salt.

Visualization: Self-Polymerization Pathway

Figure 1: The self-polymerization cascade of 4-chloropyridine free base. This reaction explains why rotary evaporation fails.

Primary Removal Protocols (Liquid-Liquid Extraction)

Principle: The most robust method relies on the basicity of the pyridine nitrogen. The pKa of 4-chloropyridine (conjugate acid) is approximately 3.84 [1].[2] This is significantly lower than pyridine (pKa ~5.2) due to the inductive effect of the chlorine, but it is still sufficient for protonation by dilute mineral acids.

Protocol A: The Acid Wash (Standard)

Use this if your product is Neutral or Acidic.

• Dilution: Dilute the reaction mixture with a non-polar organic solvent (Ethyl Acetate, DCM, or Toluene). Avoid ethers if possible, as pyridinium salts can sometimes oil out rather than partition.

• Acidification: Wash the organic layer 3 times with 1M HCl or 10% H₂SO₄ .

  • Target pH: The aqueous layer must be pH < 2 to ensure complete protonation.

• Verification: Check the organic layer by TLC.[3] The 4-ClPy should be absent (it has moved to the aqueous layer as the hydrochloride salt).

• Final Wash: Wash with Brine to remove residual acid, dry over Na₂SO₄, and concentrate.

Protocol B: The Copper(II) Sulfate Complexation

Use this if your product is Acid-Sensitive (e.g., contains acetals, silyl ethers).

Pyridine derivatives form water-soluble coordination complexes with Copper(II) ions.

• Preparation: Prepare a saturated aqueous solution of Copper(II) Sulfate (CuSO₄).[4]

• Extraction: Wash the organic reaction mixture with the CuSO₄ solution.

• Visual Indicator: The aqueous layer will turn from pale blue to deep royal blue/purple as the copper-pyridine complex forms.

• Repetition: Repeat the wash until the aqueous layer remains pale blue, indicating no further extraction of pyridine.

• Finishing: Wash with water (to remove copper salts) and Brine.

Advanced Purification (When Extraction Fails)

If your product is also a base (similar pKa to 4-ClPy), extraction will remove your product too. In this case, use solid-phase scavenging or chromatography.

Method C: Scavenger Resins

Use a Strong Acid Cation (SAC) resin (e.g., Dowex 50W or Amberlyst 15).

• Mechanism: The resin acts as a solid-phase acid.

• Selectivity: If your product is a weaker base than 4-ClPy (unlikely, as 4-ClPy is quite weak), the resin will preferentially bind the 4-ClPy.

• Workflow:

  • Add 3-5 equivalents (relative to expected impurity) of resin to the reaction mixture.

  • Stir for 1-2 hours.

  • Filter the resin. The 4-ClPy remains trapped on the solid support.

Method D: Chromatography (With Modification)

If you must use silica gel chromatography:

• The Issue: Pyridines streak/tail on silica due to interaction with acidic silanols.

• The Fix: Pre-treat the silica or add a modifier.

  • Mobile Phase: Add 1% Triethylamine (TEA) or 1% NH₄OH to the mobile phase. This blocks the silanol sites.

  • Warning: Do not let the 4-ClPy sit on the column; elute quickly to prevent polymerization.

Decision Matrix & Troubleshooting

Visualization: Selection Logic

Figure 2: Decision matrix for selecting the appropriate purification method.

Frequently Asked Questions (FAQs)

Q: I concentrated my reaction mixture and it turned into a black solid. Can I save it? A: Likely not. The black solid is the polymer. If your desired product is soluble in non-polar solvents (Ether/Hexane), you can try to triturate (wash) the black solid with these solvents to extract your product, leaving the polymer behind. In the future, never concentrate the free base to dryness.

Q: Can I remove 4-ClPy by high-vacuum distillation? A: It is risky. While 4-ClPy has a boiling point (approx. 147°C at atm, lower at vacuum), the heat required often triggers polymerization before distillation is complete. Liquid-liquid extraction is significantly safer and more effective.

Q: My product has a pKa of 5.0. How do I separate it from 4-ClPy (pKa 3.8)? A: This is a narrow window. You can try a pH-controlled extraction .

• Adjust aqueous layer to pH ~4.5 (using Citrate buffer).

• Extract with organic solvent.[1][3]

• At pH 4.5, your product (pKa 5.0) will be mostly protonated (water soluble), while 4-ClPy (pKa 3.8) will be partially unprotonated. Correction: Actually, at pH 4.5, 4-ClPy (pKa 3.8) is ~80% unprotonated (organic soluble) and product (pKa 5.0) is ~75% protonated (water soluble).

• A better approach is Reverse Phase Chromatography (C18) using an acidic mobile phase (0.1% TFA), where the separation based on hydrophobicity will likely be superior to pKa differences.

References

• PubChem. (n.d.).[5] 4-Chloropyridine (Compound).[1][2][5][6][7][8][9] National Library of Medicine. Retrieved February 24, 2026, from [Link]

• Reich, H. J. (n.d.). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Retrieved February 24, 2026, from [Link]

• Luo, Y., et al. (2013). Method for synthesizing 4-chloropyridine. Patent CN103360306A.

• University of Rochester. (n.d.). Not Voodoo: Workup and Purification Tips. Retrieved February 24, 2026, from [Link]

Sources

• 1. 4-chloropyridine | 626-61-9 [chemicalbook.com]
• 2. 4-Chloropyridine | C5H4ClN | CID 12288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. 4-chloropyridine N-oxide | C5H4ClNO | CID 70724 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Chloropyridine (CAS 626-61-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CN103360306A - Method for synthesizing 4-chloro-pyridine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

mass spectrometry fragmentation pattern of 4-tert-butoxypyridine

Executive Summary

This guide provides an in-depth analysis of the mass spectrometry (MS) fragmentation pattern of 4-tert-butoxypyridine (

, MW 151.21).

In drug development and ligand synthesis, this compound is frequently confused with its alkyl analogue, 4-tert-butylpyridine (

, MW 135.21), or compared against more stable ethers like 4-methoxypyridine . This guide objectively compares the fragmentation behaviors of these "alternatives" to provide a definitive diagnostic framework.

Key Finding: The fragmentation of 4-tert-butoxypyridine is dominated by the loss of isobutylene (56 Da) , a diagnostic neutral loss that distinguishes it from alkyl-substituted pyridines which typically lose a methyl radical (15 Da).

Mechanistic Foundation: The "Isobutylene Loss" Pathway

The mass spectral signature of 4-tert-butoxypyridine is governed by the lability of the tert-butyl ether bond. Unlike standard alkyl chains, the tert-butoxy group attached to a heteroaromatic ring undergoes a specific elimination reaction under Electron Ionization (EI).

The Mechanism

Upon ionization (

), the molecular ion ( , m/z 151) undergoes a rapid elimination of isobutylene ( ). This is often described as a four-membered transition state elimination or a pseudo-McLafferty rearrangement, driven by the stability of the leaving neutral alkene and the formation of the stable 4-hydroxypyridine / 4-pyridone cation radical (m/z 95).

Pathway:

Diagram: Fragmentation Signaling Pathway

The following Graphviz diagram visualizes the primary fragmentation cascade, highlighting the critical transition from the parent ether to the pyridone core.

Caption: Primary fragmentation pathway of 4-tert-butoxypyridine under Electron Ionization (EI), showing the diagnostic loss of isobutylene.

Comparative Analysis: Alternatives & Analogues

To validate the identity of 4-tert-butoxypyridine, it must be compared against its most common structural analogues. The table below contrasts the "performance" of the fragmentation pattern—specifically, how distinct the signals are for structural elucidation.

Table 1: Comparative Fragmentation Data (EI, 70 eV)

Feature	4-tert-Butoxypyridine (Target)	4-tert-Butylpyridine (Alkyl Analogue)	4-Methoxypyridine (Ether Analogue)
Formula
MW	151	135	109
Primary Loss	-56 Da (Isobutylene)	-15 Da (Methyl Radical)	-15 Da (Methyl) or -30 (CH2O)
Base Peak	m/z 95 (Pyridone)	m/z 120 ( )	m/z 109 ( ) or m/z 81
Diagnostic Utility	High. The m/z 95 fragment is chemically distinct (pyridone) and confirms the O-t-Bu linkage.	Medium. Loss of methyl is common in all t-butyl groups; harder to distinguish from isomers.	High. Shows strong molecular ion; fragmentation is less extensive than t-butoxy.
Stability	Low (Labile in source)	High (Stable C-C bond)	High (Stable C-O bond)

Detailed Comparison

1. vs. 4-tert-Butylpyridine (The Alkyl "Imposter")

• The Confusion: These two compounds share similar names and hydrophobic properties but differ by a single oxygen atom.

• Differentiation:

  • 4-tert-butylpyridine possesses a strong C-C bond. It fragments primarily by losing a methyl radical (

    ) to form a stable quinoid-like cation at m/z 120 . It does not lose 56 Da easily.

  • 4-tert-butoxypyridine possesses a C-O bond. The oxygen atom facilitates the "internal abstraction" of a proton from the tert-butyl group, ejecting neutral isobutylene. The absence of a strong m/z 136 peak (M-15) in the butoxy spectrum is the key differentiator.

2. vs. 4-Methoxypyridine (The Stable Ether)

• The Comparison: Comparing the tert-butoxy to the methoxy group highlights the effect of alkyl chain branching.

• Differentiation: 4-methoxypyridine often retains its molecular ion (m/z 109) as the base peak because it cannot undergo the facile alkene elimination (elimination of methylene is energetically unfavorable compared to isobutylene).

Experimental Protocols

To replicate these results and ensure data integrity, the following protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.

Protocol A: GC-MS (Electron Ionization)

Best for structural fingerprinting and library matching.

• Sample Preparation: Dissolve 1 mg of 4-tert-butoxypyridine in 1 mL of Methanol or Ethyl Acetate. (Avoid acidic solvents which may hydrolyze the ether).

• Inlet: Splitless mode, 250°C.

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID x 0.25µm).

• Oven Program:

  • Hold 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• MS Source: Electron Ionization (EI) at 70 eV .

• Scan Range: m/z 40–300.

• Data Validation: Check for the presence of m/z 151 (weak parent) and m/z 95 (strong base). If m/z 95 is present but 151 is absent, lower the source temperature to 200°C to reduce in-source fragmentation.

Protocol B: LC-MS (Electrospray Ionization)

Best for purity checks in biological matrices.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 1.8 µm.

• Ionization: ESI Positive Mode (+).

• Observation:

  • Expect [M+H]+ = 152.12 .

  • In-Source Fragmentation: In ESI, the tert-butyl group is also labile. High cone voltages may strip the t-butyl group, resulting in a dominant peak at m/z 96 (Protonated 4-pyridone).

  • Differentiation: To confirm the intact molecule, use a "soft" ionization setting (low fragmentor voltage).

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Pyridine Derivatives. National Institute of Standards and Technology. [Link]

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (Standard reference for McLafferty rearrangement and alkene loss mechanisms).

Sources

• 1. thiele.ruc.dk [thiele.ruc.dk]

A Comparative Guide to the 13C NMR Spectral Data of 4-Alkoxypyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Alkoxypyridines and the Power of 13C NMR

4-Alkoxypyridines are a class of organic molecules that feature a pyridine ring substituted at the fourth position with an alkoxy group (-OR). The electronic properties of the pyridine ring are significantly influenced by the nature of this alkoxy substituent, making them valuable synthons in drug discovery and versatile ligands in coordination chemistry. The nitrogen atom in the pyridine ring and the oxygen atom of the alkoxy group can act as hydrogen bond acceptors, influencing the pharmacokinetic and pharmacodynamic properties of drug candidates.

13C NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.[1] It provides a unique fingerprint of the carbon skeleton, with the chemical shift of each carbon atom being highly sensitive to its local electronic environment. For 4-alkoxypyridine derivatives, 13C NMR allows for the unambiguous assignment of the carbon atoms in the pyridine ring and the alkoxy side chain, providing valuable insights into the electronic effects of the alkoxy group.

This guide will present a comparative analysis of the 13C NMR spectral data for a homologous series of 4-alkoxypyridine derivatives: 4-methoxypyridine, 4-ethoxypyridine, 4-propoxypyridine, and 4-butoxypyridine. By examining the trends in the chemical shifts, we can gain a deeper understanding of the structure-property relationships within this class of compounds.

Comparative Analysis of 13C NMR Spectral Data

The 13C NMR chemical shifts for the pyridine ring carbons and the first carbon of the alkoxy chain (C-1') for the series of 4-alkoxypyridine derivatives are presented in Table 1. The data reveals distinct trends that can be correlated with the electronic and steric effects of the alkoxy group.

Compound	C-4 (ppm)	C-2, C-6 (ppm)	C-3, C-5 (ppm)	C-1' (ppm)
4-Methoxypyridine	165.2	151.0	110.0	55.4
4-Ethoxypyridine	164.7	151.1	110.5	63.8
4-Propoxypyridine	164.8	151.1	110.4	70.0
4-Butoxypyridine	164.8	151.1	110.4	68.2

Note: The data presented is a compilation from various sources and may have been recorded in different solvents. For precise comparative analysis, it is recommended to acquire spectra under identical conditions.

Below is a graphical representation of the general structure of 4-alkoxypyridine derivatives, indicating the carbon numbering scheme used in this guide.

Caption: Experimental workflow for 13C NMR analysis.

Conclusion

This guide has provided a comparative analysis of the 13C NMR spectral data for a series of 4-alkoxypyridine derivatives. The presented data and interpretations offer valuable insights into the electronic effects of the alkoxy substituent on the pyridine ring. The detailed experimental protocol serves as a practical resource for researchers to obtain high-quality and reproducible 13C NMR spectra for this important class of compounds. By understanding the characteristic chemical shifts and their underlying electronic origins, scientists can more effectively utilize 13C NMR for the structural characterization and analysis of novel 4-alkoxypyridine derivatives in their research and development endeavors.

References

• Olcsváry, G., et al. (2018). Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals. ARKIVOC, 2018(5), 133-147. [Link]

• ACS Publications. NMR Guidelines for ACS Journals. [Link]

• University of Oxford. A User Guide to Modern NMR Experiments. [Link]

• LibreTexts Chemistry. Interpreting C-13 NMR Spectra. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• Compound Interest. A Guide to 13C NMR Chemical Shift Values. [Link]

• NMR Solutions. 13 Carbon NMR. [Link]

• ResearchGate. 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. [Link]

• SpectraBase. 4-Pyrrolidino-pyridine - Optional[13C NMR] - Chemical Shifts. [Link]

• ResearchGate. 13 C NMR spectrum of butoxy(pyridine-2-carboxylato)zirconium complex. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• LibreTexts Chemistry. 5.7: 13C-NMR Spectroscopy. [Link]

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• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]